Cas no 2580095-32-3 (rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methylcyclopropane-1-carboxylate)

• Product Name: rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methylcyclopropane-1-carboxylate
• CAS No: 2580095-32-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5656848
• PubChem ID: 165888364
• Update Time: 2025-10-22

rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727482
• rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methylcyclopropane-1-carboxylate
• 2580095-32-3

• Inchi： 1S/C10H19NO2/c1-7-5-10(7,6-11)8(12)13-9(2,3)4/h7H,5-6,11H2,1-4H3/t7-,10+/m1/s1
• InChI Key： DUGZECJQBCGNDN-XCBNKYQSSA-N
• SMILES： O(C(C)(C)C)C([C@]1(CN)C[C@H]1C)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methylcyclopropane-1-carboxylate

Comprehensive Overview of rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methylcyclopropane-1-carboxylate (CAS No. 2580095-32-3)

The compound rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methylcyclopropane-1-carboxylate (CAS No. 2580095-32-3) is a chiral cyclopropane derivative with significant applications in pharmaceutical and organic synthesis. Its unique structural features, including the cyclopropane ring and tert-butyl ester group, make it a valuable intermediate for drug discovery and development. Researchers and chemists often search for this compound due to its potential in creating bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

In recent years, the demand for chiral building blocks like rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methylcyclopropane-1-carboxylate has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound's stereochemical purity and functional groups enable precise modifications, aligning with the growing trend of personalized medicine and targeted drug delivery. Its CAS No. 2580095-32-3 is frequently queried in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound lies in its structural rigidity, imparted by the cyclopropane moiety. This feature enhances metabolic stability, a critical factor in drug design. Additionally, the tert-butyl group offers steric protection, improving the compound's shelf life and handling properties. These attributes make it a preferred choice for synthesizing protease inhibitors and receptor modulators, addressing current industry needs for more efficient and stable active pharmaceutical ingredients (APIs).

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In conclusion, rac-tert-butyl (1R,2R)-1-(aminomethyl)-2-methylcyclopropane-1-carboxylate (CAS No. 2580095-32-3) represents a versatile and high-value chemical entity. Its applications span from pharmaceutical intermediates to advanced material science, making it a focal point for innovation. By addressing user queries and industry trends, this overview underscores the compound's scientific and commercial significance while adhering to SEO best practices for visibility and engagement.